N-(2,4-difluorophenyl)-N'-[(pyridin-3-yl)methyl]ethanediamide

• IUPAC Name: N'-(2,4-difluorophenyl)-N-(pyridin-3-ylmethyl)oxamide
• InChI: InChI=1S/C14H11F2N3O2/c15-10-3-4-12(11(16)6-10)19-14(21)13(20)18-8-9-2-1-5-17-7-9/h1-7H,8H2,(H,18,20)(H,19,21)
• InChI Key: ZLEATCFRJNGGFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CNC(=O)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H11F2N3O2
• Molecular Weight: 291.25 g/mol

Description

N-(2,4-difluorophenyl)-N'-[(pyridin-3-yl)methyl]ethanediamide, also known as DFP-10825, is a small molecule inhibitor that has been developed for the treatment of cancer. The compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Chemical Properties and Biological Activity

N-(2,4-difluorophenyl)-N'-[(pyridin-3-yl)methyl]ethanediamide is a compound associated with a broad spectrum of chemical properties and biological activities. Pyridine derivatives, to which this compound is related, are known for their role in various fields, ranging from medicinal to chemosensing applications. They possess a wide array of biological activities including antifungal, antibacterial, antioxidant, antiglycation, and anticancer activities. Moreover, these derivatives exhibit a high affinity for various ions and neutral species and can be used as highly effective chemosensors for the determination of different species (Abu-Taweel et al., 2022).

Medicinal and Chemosensing Applications

The medicinal importance of pyridine derivatives is profound. They have been identified for a variety of biological activities, and several compounds are used in clinical settings. The rising significance of pyridine derivatives in modern medicinal applications has been well documented, emphasizing their role in the development of new therapeutic solutions (Altaf et al., 2015).

Applications in Analytical Chemistry

Pyridine derivatives are also pivotal in analytical chemistry, particularly as chemosensors. Their unique ability to form both coordination and hydrogen bonds makes them excellent probes for sensing applications. Recent advancements have highlighted their utility in the qualitative and quantitative analysis of various species in a range of matrices, including environmental, agricultural, and biological samples. The synthesis, structural characterization, and chemosensing capabilities of these compounds have been the subject of extensive research, pointing towards their potential in the development of highly selective and effective chemosensors (Teunissen et al., 2010).